molecular formula C10H24S2Sn B086440 Stannane, bis(butylthio)dimethyl- CAS No. 1000-40-4

Stannane, bis(butylthio)dimethyl-

Cat. No.: B086440
CAS No.: 1000-40-4
M. Wt: 327.1 g/mol
InChI Key: AZQSJLSJRUNLBI-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Stannane, bis(butylthio)dimethyl- (CAS: 1000-40-4) is an organotin compound with the molecular formula C₁₀H₂₄S₂Sn and a molecular weight of 327.15 g/mol. Its structure consists of a central tin atom bonded to two methyl groups and two butylthio (-S-C₄H₉) groups.

Key properties include:

  • Toxicity: Classified as a skin irritant ().
  • Thermal Stability: Decomposes upon heating, emitting toxic fumes of Sn and SOₓ ().
  • Regulatory Status: OSHA and NIOSH recommend exposure limits of 0.1 mg(Sn)/m³ (skin) for organotin compounds ().

Properties

CAS No.

 1000-40-4

Molecular Formula

 C10H24S2Sn

Molecular Weight

 327.1 g/mol

IUPAC Name

 bis(butylsulfanyl)-dimethylstannane

InChI

 InChI=1S/2C4H10S.2CH3.Sn/c2*1-2-3-4-5;;;/h2*5H,2-4H2,1H3;2*1H3;/q;;;;+2/p-2

InChI Key

 AZQSJLSJRUNLBI-UHFFFAOYSA-L

SMILES

 CCCCS[Sn](C)(C)SCCCC

Canonical SMILES

 CCCC[S-].CCCC[S-].C[Sn+2]C

Other CAS No.

 1000-40-4

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Organotin Compounds

Structural and Functional Group Comparisons

The table below compares bis(butylthio)dimethylstannane with structurally related organotin compounds:

Compound Name Molecular Formula Substituents Key Features
Bis(butylthio)dimethylstannane C₁₀H₂₄S₂Sn 2 methyl, 2 butylthio High toxicity (skin irritant); emits Sn/SOₓ upon decomposition
Bis(benzoylthio)dibutylstannane C₂₆H₃₂O₂S₂Sn 2 butyl, 2 benzoylthio Larger aromatic substituents; used in polymer stabilization
Bis(phenylthio)diphenylstannane C₂₄H₂₀S₂Sn 2 phenyl, 2 phenylthio Aromatic substituents; higher molecular weight; unknown toxicity
Dibutyldimethylstannane C₁₀H₂₄Sn 2 methyl, 2 butyl No thio groups; lower reactivity; used in catalysis
Di-n-octyltin dihydride C₁₆H₃₆Sn 2 octyl, 2 hydride Low toxicity (LD₅₀: 5 g/kg in rats); emits Sn upon decomposition

Thermal Decomposition Behavior

Decomposition products vary with substituents:

Compound Decomposition Products
Bis(butylthio)dimethylstannane Sn, SOₓ
Bis(3-bromopropyl)dimethylstannane Sn, Br⁻
Di-n-octyltin dihydride Sn

Thio-containing compounds (e.g., butylthio, benzoylthio) release SOₓ , while halogenated derivatives emit halides (e.g., Br⁻) .

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name *

Email *

Phone

Country

Product Name

Quantity *

Message